Cas no 946376-04-1 (5-bromo-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}furan-2-carboxamide)

• Product name: 5-bromo-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}furan-2-carboxamide
• CAS No: 946376-04-1
• MF: C₁₅H₁₁BrN₄O₂S₂
• MW: 423.307439088821
• CID: 5516355

5-bromo-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, 5-bromo-N-[2-[2-(2-thienyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
• 5-bromo-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}furan-2-carboxamide

• Inchi： 1S/C15H11BrN4O2S2/c16-12-4-3-10(22-12)14(21)17-6-5-9-8-24-15-18-13(19-20(9)15)11-2-1-7-23-11/h1-4,7-8H,5-6H2,(H,17,21)
• InChI Key： DINVAYFPPQKVEV-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCCC1N2C(SC=1)=NC(C1SC=CC=1)=N2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 5-bromo-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}furan-2-carboxamide

Introduction to Compound with CAS No. 946376-04-1 and Product Name: 5-bromo-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}furan-2-carboxamide

The compound identified by the CAS number 946376-04-1 and the product name 5-bromo-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}furan-2-carboxamide represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential pharmacological properties. The intricate structure of this molecule incorporates multiple functional groups, including bromine and thiophene derivatives, which contribute to its unique chemical and biological characteristics.

Recent research in the domain of drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The structural framework of 5-bromo-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}furan-2-carboxamide exhibits a blend of aromatic and nitrogen-containing rings, which are known to be pivotal in modulating biological targets. Specifically, the presence of a triazolothiazole core has been associated with various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the 5-bromo substituent at the furan ring enhances its reactivity, making it a valuable intermediate in further derivatization. The thiophen-2-yl moiety contributes to the molecule's stability and influences its electronic properties, which are critical for its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of a furan ring with a triazolo[3,2-b][1,3]thiazole moiety creates a versatile structure that can be modified to target specific disease pathways. For instance, studies have shown that derivatives of this class can inhibit kinases and other enzymes involved in cancer progression. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, allowing chemists to explore a wide range of structural modifications.

In the context of current research trends, this compound aligns with the growing interest in polyheterocyclic systems. These molecules often exhibit enhanced binding affinity and selectivity towards biological targets due to their complex spatial arrangements of functional groups. The 5-bromo-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}furan-2-carboxamide structure exemplifies how such systems can be designed to optimize pharmacokinetic profiles and minimize side effects.

Recent publications have demonstrated the efficacy of related compounds in preclinical models. For example, derivatives with similar triazolothiazole cores have shown promise in treating neurological disorders by modulating neurotransmitter receptors. The presence of the furan ring in this compound may contribute to its ability to cross the blood-brain barrier, making it a candidate for central nervous system applications. Furthermore, the thiophenyl group is known to enhance solubility and bioavailability, which are crucial factors in drug development.

The synthetic approach to this compound also highlights advancements in green chemistry principles. Modern methodologies emphasize sustainability and efficiency in chemical synthesis. The use of catalytic systems and mild reaction conditions not only improves yields but also reduces waste generation. Such practices align with global efforts to promote environmentally friendly drug discovery processes.

From a computational chemistry perspective, the molecular dynamics simulations have provided insights into the binding interactions of this compound with potential targets. The optimized structure suggests that it can engage multiple binding pockets simultaneously due to its bulky polyheterocyclic nature. This feature is particularly advantageous for developing drugs with high specificity and low toxicity.

The future prospects for this compound are promising as researchers continue to explore its pharmacological potential. Ongoing studies aim to identify novel analogs with improved efficacy and reduced adverse effects. By leveraging computational tools and high-throughput screening techniques, scientists can accelerate the discovery process and bring new therapeutic agents to market more efficiently.

In conclusion,5-bromo-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}furan-2-carboxamide (CAS No. 946376-04-1) represents a significant contribution to medicinal chemistry. Its unique structural features make it a valuable scaffold for developing novel drugs targeting various diseases. As research progresses，this compound is likely to play an important role in advancing therapeutic strategies across multiple medical disciplines.